Ethyl 2-bromo-6-benzothiazolecarboxylate
Overview
Description
Ethyl 2-bromo-6-benzothiazolecarboxylate is a chemical compound with the formula C10H8BrNO2S . It is used in research and has a molecular weight of 286.15 .
Synthesis Analysis
The synthesis of Ethyl 2-bromo-6-benzothiazolecarboxylate involves a reaction with tert-butyl nitrite and copper (II) bromide in acetonitrile at room temperature . A mixture of ethyl 2-aminobenzo[d]thiazole-6-carboxylate is added and the reaction suspension is stirred at room temperature for 1 hour . The resulting reaction mixture is quenched with a 1N HCl aqueous solution and extracted with CH2Cl2 . The combined organic layers are dried over MgSO4 and concentrated under reduced pressure . The crude product is purified on a silica gel column using a mixture of CH2Cl2-hexanes (4:1, v/v) as eluent to give ethyl 2-bromobenzo[d]thiazole-6-carboxylate as a white solid .Molecular Structure Analysis
The molecular structure of Ethyl 2-bromo-6-benzothiazolecarboxylate consists of 15 heavy atoms and 9 aromatic heavy atoms . The fraction Csp3 is 0.2 and it has 3 rotatable bonds .Physical And Chemical Properties Analysis
Ethyl 2-bromo-6-benzothiazolecarboxylate has a high GI absorption and is BBB permeant . It is not a P-gp substrate but is an inhibitor of CYP1A2, CYP2C19, and CYP2C9 . It is not an inhibitor of CYP2D6 and CYP3A4 . The Log Kp (skin permeation) is -5.48 cm/s . The Lipophilicity Log Po/w (iLOGP) is 2.8 . The water solubility Log S (ESOL) is -4.14, indicating that it is moderately soluble .Scientific Research Applications
Biochemistry and Medicinal Chemistry
Benzothiazoles, which include Ethyl 2-bromo-6-benzothiazolecarboxylate, have played an important role in the field of biochemistry and medicinal chemistry due to their highly pharmaceutical and biological activity .
Green Chemistry
Recent advances in the synthesis of benzothiazole compounds, including Ethyl 2-bromo-6-benzothiazolecarboxylate, are related to green chemistry. This involves the condensation of 2-aminobenzenethiol with aldehydes/ketones/acids/acyl chlorides and the cyclization of thioamide or carbon dioxide (CO2) as raw materials .
Anti-Cancer Activity
Benzothiazole compounds, including Ethyl 2-bromo-6-benzothiazolecarboxylate, have shown anti-cancer activity .
Anti-Bacterial Activity
Benzothiazole compounds have also demonstrated anti-bacterial activity .
Anti-Diabetic Activity
Benzothiazole compounds have shown potential in anti-diabetic activity .
Enzyme Inhibitors
Benzothiazole compounds have been used as inhibitors of several enzymes .
Safety and Hazards
Mechanism of Action
Target of Action
Benzothiazole derivatives are known to interact with various enzymes and receptors in the body, including kinases, proteases, and g-protein coupled receptors .
Mode of Action
Without specific studies on Ethyl 2-bromo-6-benzothiazolecarboxylate, it’s difficult to determine its exact mode of action. Benzothiazoles typically exert their effects by binding to their target proteins and modulating their activity .
Biochemical Pathways
Benzothiazoles can be involved in a variety of biochemical pathways depending on their specific targets .
Pharmacokinetics
Benzothiazoles in general are known to have good gastrointestinal absorption and can permeate the blood-brain barrier .
Result of Action
Without specific information, it’s difficult to describe the molecular and cellular effects of Ethyl 2-bromo-6-benzothiazolecarboxylate. The effects would depend on the specific targets and pathways it affects .
properties
IUPAC Name |
ethyl 2-bromo-1,3-benzothiazole-6-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO2S/c1-2-14-9(13)6-3-4-7-8(5-6)15-10(11)12-7/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQZQKEZCRZNJPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)N=C(S2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20476869 |
Source
|
| Record name | Ethyl 2-bromo-6-benzothiazolecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20476869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-bromo-6-benzothiazolecarboxylate | |
CAS RN |
99073-88-8 |
Source
|
| Record name | Ethyl 2-bromo-6-benzothiazolecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20476869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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